2-Nitrophenyl chloroformate
Overview
Description
Scientific Research Applications
Synthesis of Carbamates : 2-Nitrophenyl chloroformate is used in the preparation of carbamates. A study by Peterson, Houguang, and Ke (2006) outlines a method for preparing 4-nitrophenyl N-methylcarbamate and other N-alkylcarbamate analogues using 4-nitrophenyl chloroformate. This compound offers a safer alternative to toxic methyl isocyanate in these syntheses (Peterson, Houguang, & Ke, 2006).
Solvent Effects in Solvolysis : Research by D’Souza et al. (2008) employed extended Grunwald-Winstein Analysis to study the solvent effects in the solvolysis of p-nitrophenyl chloroformate. This research is crucial in understanding the reaction mechanisms and the influence of different solvents on the rate of solvolysis (D’Souza, Shuman, Carter, & Kevill, 2008).
Kinetic Studies : The paper by D’Souza, Knapp, Fernandez-Bueno, and Kevill (2012) delves into the kinetics of solvolysis of chloroformate esters, including 2-nitrophenyl chloroformate. Their findings indicate the influence of substituents on the reaction rates and mechanisms (D’Souza, Knapp, Fernandez-Bueno, & Kevill, 2012).
Synthesis of Nitrophenyl Chloroformates : Sedlák et al. (2013) developed a safe and efficient method for synthesizing chloroformates derived from 2-nitrophenol and other nitrophenols. This method is environmentally friendly and reduces explosion risks associated with handling nitrophenols (Sedlák, Pejchal, Imramovský, & Hanusek, 2013).
Spectrophotometric Analysis : The paper by Zheltvai et al. (2013) demonstrates the use of 2-nitrophenyl chloroformate in the spectrophotometry determination of certain drugs. This highlights its application in analytical chemistry for drug analysis (Zheltvai, Zheltvai, Spinul, & Antonovich, 2013).
Chemical Reactions and Kinetics : Research by Castro et al. (1999) investigated the kinetics of the reaction of secondary alicyclic amines with 4-nitrophenyl chloroformates in aqueous solution. This study contributes to the understanding of reaction mechanisms involving chloroformates (Castro, Ruiz, Salinas, & Santos, 1999).
properties
IUPAC Name |
(2-nitrophenyl) carbonochloridate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClNO4/c8-7(10)13-6-4-2-1-3-5(6)9(11)12/h1-4H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHLXUWOHGKLDNF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)[N+](=O)[O-])OC(=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501346751 |
Source
|
| Record name | 2-Nitrophenyl chloroformate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501346751 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.56 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Nitrophenyl chloroformate | |
CAS RN |
50353-00-9 |
Source
|
| Record name | 2-Nitrophenyl chloroformate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501346751 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Nitrophenyl chloroformate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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